2-{[5-(3-chlorophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide
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Description
The compound 2-{[5-(3-chlorophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide is a heterocyclic acetamide derivative featuring a 1,3-oxazole core substituted at position 5 with a 3-chlorophenyl group and at position 2 with a sulfanyl (-S-) linker connected to an acetamide moiety. The acetamide nitrogen is further substituted with a mesityl (2,4,6-trimethylphenyl) group. For instance, similar compounds exhibit diverse biological activities, such as enzyme inhibition (e.g., SIRT2 inhibition in SirReal2 ), antimicrobial properties, or coordination capabilities .
The 3-chlorophenyl substituent may contribute to electronic effects (e.g., electron-withdrawing properties) and influence intermolecular interactions. The sulfanyl bridge between the oxazole and acetamide groups could modulate solubility and conformational flexibility.
Properties
IUPAC Name |
2-[[5-(3-chlorophenyl)-1,3-oxazol-2-yl]sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide | |
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InChI |
InChI=1S/C20H19ClN2O2S/c1-12-7-13(2)19(14(3)8-12)23-18(24)11-26-20-22-10-17(25-20)15-5-4-6-16(21)9-15/h4-10H,11H2,1-3H3,(H,23,24) | |
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InChI Key |
ZCEZSMSESWJTIW-UHFFFAOYSA-N | |
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Canonical SMILES |
CC1=CC(=C(C(=C1)C)NC(=O)CSC2=NC=C(O2)C3=CC(=CC=C3)Cl)C | |
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Molecular Formula |
C20H19ClN2O2S | |
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Molecular Weight |
386.9 g/mol | |
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Comparison with Similar Compounds
Structural and Functional Comparisons
The target compound shares structural motifs with several acetamide derivatives reported in the evidence. Key comparisons include:
2.1 Core Heterocycle and Substituent Variations
Key Observations :
- Oxazole vs.
- Chlorophenyl Position : The 3-chlorophenyl group in the target compound contrasts with 4-chloro derivatives (e.g., EP3 348 550A1 compounds ), which may alter steric interactions in binding pockets.
- Mesityl Group : Common in , this substituent likely improves lipophilicity and pharmacokinetic profiles compared to smaller N-substituents (e.g., fluorophenyl in ).
2.2 Physicochemical and Pharmacokinetic Properties
- Molecular Weight : The target compound (~385 Da) falls within the "drug-like" range, comparable to SirReal2 (428 Da) but larger than tetrazole derivatives (~291 Da) .
- Solubility : The sulfanyl linker and mesityl group suggest moderate aqueous solubility, similar to thiadiazole derivatives . Tetrazole-containing analogs may exhibit higher solubility due to polar nitrogen atoms .
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